Cas no 14030-85-4 (Thiocyanic acid,4-amino-3,5-dichlorophenyl ester)

• Product Name: Thiocyanic acid,4-amino-3,5-dichlorophenyl ester
• CAS No: 14030-85-4
• MF: C₇H₄Cl₂N₂S
• MW: 219.091057777405
• CID: 208773
• PubChem ID: 26413
• Update Time: 2025-04-19

Thiocyanic acid,4-amino-3,5-dichlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,4-amino-3,5-dichlorophenyl ester
• (4-amino-3,5-dichlorophenyl) thiocyanate
• 4-Amino-3,5-dichlorophenyl thiocyanate
• 2,6-Dichlor-4-thiocyanato-anilin
• 2,6-Dichloro-4-thiocyanatoaniline
• AC1L1B36
• ANILINE, 2,6-DICHLORO-4-THIOCYANATO-
• BRN 2806377
• CTK8G9193
• LS-19700
• Thiocyanic acid, 4-amino-3,5-dichlorophenyl ester
• 14030-85-4
• SCHEMBL10414212
• DTXSID40161306

• Inchi： 1S/C7H4Cl2N2S/c8-5-1-4(12-3-10)2-6(9)7(5)11/h1-2H,11H2
• InChI Key： VJUNBEHHFKUMHW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1N)Cl)SC#N

Computed Properties

• Exact Mass: 217.94742
• Monoisotopic Mass: 217.947224
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75.1

Experimental Properties

• Density: 1.56
• Boiling Point: 321.5°Cat760mmHg
• Flash Point: 148.2°C
• Refractive Index: 1.674
• PSA: 49.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes